Cas no 1542141-95-6 (2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine)

• Product Name: 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine
• CAS No: 1542141-95-6
• MF: C₁₃H₁₀ClN₅
• MW: 271.705000400543
• CID: 4827112
• Update Time: 2025-05-28

2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine

• Inchi： 1S/C13H10ClN5/c14-13-18-10-4-2-6-16-11(10)12(19-13)17-8-9-3-1-5-15-7-9/h1-7H,8H2,(H,17,18,19)
• InChI Key： OYMCXDRILRMWSZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=CN=C2C(=N1)NCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine

Comprehensive Overview of 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine (CAS No. 1542141-95-6)

The compound 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine (CAS No. 1542141-95-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrido[3,2-d]pyrimidine core substituted with a chloro group and a pyridin-3-ylmethyl amine, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting protein kinases, a hot topic in cancer therapy and inflammatory diseases.

In recent years, the search for novel kinase inhibitors has surged, driven by the demand for more effective and selective treatments. 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine has garnered attention as a candidate for modulating kinase activity, particularly in signal transduction pathways. Its pyridine and pyrimidine moieties are known to enhance binding affinity to ATP pockets in kinases, a feature highly sought after in precision medicine. This aligns with the growing trend of personalized therapeutics, where compounds like this are tailored to individual patient profiles.

The synthetic accessibility of CAS No. 1542141-95-6 further boosts its appeal. Chemists have developed efficient routes to synthesize this compound, often leveraging cross-coupling reactions and nucleophilic substitutions. These methods are frequently discussed in organic chemistry forums and academic publications, reflecting the compound's relevance in modern synthetic strategies. Additionally, its stability under physiological conditions makes it a promising candidate for in vitro and in vivo studies.

From a drug development perspective, 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine exhibits favorable pharmacokinetic properties, including moderate solubility and membrane permeability. These attributes are critical for bioavailability, a key concern in pharmaceutical formulations. Recent studies have explored its potential as a lead compound for neurodegenerative disorders, another area of high interest in biomedical research.

The compound's mechanism of action is also a subject of active investigation. Preliminary data suggest it may interact with tyrosine kinases, which are implicated in various cell proliferation and differentiation processes. This has led to its inclusion in high-throughput screening campaigns aimed at identifying new therapeutic targets. The rise of AI-driven drug discovery has further accelerated interest in such compounds, as computational models predict their interactions with biological targets.

In summary, 2-Chloro-N-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-4-amine (CAS No. 1542141-95-6) represents a versatile and promising molecule in contemporary research. Its applications span kinase inhibition, drug design, and biochemical assays, making it a focal point for scientists exploring next-generation therapies. As the demand for targeted treatments grows, this compound is poised to play a pivotal role in advancing medical science.